Cas no 327093-42-5 (3-(3R,5S,7s)-adamantan-1-yl-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine)

• Product Name: 3-(3R,5S,7s)-adamantan-1-yl-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine
• CAS No: 327093-42-5
• MF: C₁₇H₂₅N₃
• MW: 271.400503873825
• MDL: MFCD02708251
• CID: 1451474
• PubChem ID: 3630776
• Update Time: 2025-04-20

3-(3R,5S,7s)-adamantan-1-yl-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine Chemical and Physical Properties

Names and Identifiers

• 3-(1-adamantyl)-6,7,8,9-tetrahydro-5h-[1,2,4]triazolo[4,3-a]azepine
• MERCK-544
• 3-ADAMANTAN-1-YL-6,7,8,9-TETRAHYDRO-5H-[1,2,4]TRIAZOLO[4.3-A]AZEPINE
• Compound 544
• AC1MTUPG
• SureCN5095978
• Oprea1_175789
• CHEMBL256777
• CHEBI:526728
• DNC008487
• ZINC05494877
• MERCK-544; 3-ADAMANTAN-1-YL-6,7,8,9-TETRAHYDRO-5H-[1,2,4]TRIAZOLO[4.3-A]AZEPINE; Compound 544; AC1MTUPG; SureCN5095978; Oprea1_175789; CHEMBL256777; CHEBI:526728; DNC008487; ZINC05494877;
• 3-(3R,5S,7s)-adamantan-1-yl-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine
• 3-(Adamantan-1-yl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine
• 327093-42-5
• BDBM50239401
• EN300-27121978
• SR-01000029295-1
• GLXC-02552
• Merck 544
• AKOS015969399
• 11ss-HSD1 inhibitor 544
• 3-Adamantan-1-yl-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine
• 3-(adamantan-1-yl)-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepine
• EN300-16437
• DTXSID40394475
• SR-01000029295
• Z55729757
• 3-[(3R,5S,7s)-adamantan-1-yl]-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepine
• 3-(1-Adamantyl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin
• HMS3745K09
• SCHEMBL5095978

• MDL： MFCD02708251
• Inchi： 1S/C17H25N3/c1-2-4-15-18-19-16(20(15)5-3-1)17-9-12-6-13(10-17)8-14(7-12)11-17/h12-14H,1-11H2
• InChI Key： VFTQRHWULYJKCI-UHFFFAOYSA-N
• SMILES： N12CCCCCC1=NN=C2C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 271.204847810g/mol
• Monoisotopic Mass: 271.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 30.7Ų